Cas no 107241-45-2 (1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol)

1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol structure
107241-45-2 structure
Product Name:1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol
CAS No:107241-45-2
MF:C16H15F3O2
MW:296.284315347672
CID:1183085
PubChem ID:71334586
Update Time:2025-04-20

1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-1-[3-(trifluoromethyl)phenyl]propane-1,2-diol
    • 107241-45-2
    • DTXSID30762684
    • Inchi: 1S/C16H15F3O2/c1-11(20)15(21,12-6-3-2-4-7-12)13-8-5-9-14(10-13)16(17,18)19/h2-11,20-21H,1H3
    • InChI Key: NILHNSUKASYSTF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(C1C=CC=CC=1)(C(C)O)O)(F)F

Computed Properties

  • Exact Mass: 296.10241420g/mol
  • Monoisotopic Mass: 296.10241420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.5Ų
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